Cas no 1261748-95-1 (3'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-carboxylic acid)

• Product Name: 3'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-carboxylic acid
• CAS No: 1261748-95-1
• MF: C₁₅H₈F₆O₃
• MW: 350.212645530701
• CID: 4999776
• Update Time: 2025-06-08

3'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-carboxylic acid

• Inchi： 1S/C15H8F6O3/c16-14(17,18)11-6-2-5-10(12(11)13(22)23)8-3-1-4-9(7-8)24-15(19,20)21/h1-7H,(H,22,23)
• InChI Key： DVZTUKRHJSICOL-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(C2C=CC=C(C=2)OC(F)(F)F)=C1C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 448
• XLogP3: 5.1
• Topological Polar Surface Area: 46.5

Additional information on 3'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-carboxylic acid

Comprehensive Overview of 3'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-carboxylic acid (CAS No. 1261748-95-1)

3'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-carboxylic acid (CAS No. 1261748-95-1) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This biphenyl carboxylic acid derivative is characterized by its unique structural features, including a trifluoromethoxy group and a trifluoromethyl group, which contribute to its distinct chemical properties and potential applications. Researchers and industry professionals frequently search for terms like "synthesis of trifluoromethyl biphenyl derivatives" or "applications of fluorinated carboxylic acids", reflecting the growing interest in fluorinated compounds for their enhanced stability and bioavailability.

The compound's molecular structure makes it a valuable intermediate in the development of active pharmaceutical ingredients (APIs) and agrochemicals. Its fluorinated aromatic rings are particularly noteworthy, as they often improve metabolic stability and membrane permeability—key factors in drug design. Searches for "fluorine in drug discovery" or "trifluoromethoxy group effects" highlight the relevance of such structural motifs in modern medicinal chemistry. Additionally, the carboxylic acid functional group allows for further derivatization, enabling the creation of esters, amides, or other derivatives with tailored properties.

In the context of green chemistry and sustainable synthesis, 3'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-carboxylic acid has been explored for its potential in environmentally friendly processes. Queries like "fluorinated compounds in green chemistry" or "sustainable synthesis of biphenyl derivatives" underscore the alignment of this compound with current trends in reducing hazardous waste and optimizing reaction efficiency. Its stability under various conditions also makes it a candidate for catalysis research and material science applications.

From an analytical perspective, the compound's spectroscopic properties (e.g., NMR, IR, and mass spectrometry) are well-documented, aiding in its identification and purity assessment. Researchers often search for "characterization of fluorinated biphenyls" or "analytical methods for carboxylic acids", emphasizing the need for reliable techniques to study such molecules. The presence of trifluoromethyl and trifluoromethoxy groups also facilitates detection via 19F NMR, a powerful tool for structural elucidation.

Beyond its chemical attributes, 3'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-carboxylic acid is part of a broader class of fluorinated aromatic compounds that are pivotal in addressing challenges like drug resistance and crop protection. Searches for "fluorine in agrochemicals" or "novel biphenyl-based therapeutics" reflect its interdisciplinary importance. As the demand for high-performance materials and targeted therapies grows, this compound is likely to remain a focus of innovation in both academic and industrial settings.

In summary, 3'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-2-carboxylic acid (CAS No. 1261748-95-1) exemplifies the intersection of advanced organic synthesis, pharmaceutical development, and sustainable chemistry. Its versatility and relevance to contemporary research themes ensure its continued prominence in scientific literature and industrial applications.